![molecular formula C16H13ClN2O4 B2573007 5-[(2-chlorophenoxy)methyl]-N-(5-methyl-1,2-oxazol-3-yl)furan-2-carboxamide CAS No. 515848-12-1](/img/structure/B2573007.png)
5-[(2-chlorophenoxy)methyl]-N-(5-methyl-1,2-oxazol-3-yl)furan-2-carboxamide
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Description
5-[(2-chlorophenoxy)methyl]-N-(5-methyl-1,2-oxazol-3-yl)furan-2-carboxamide is a compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a furan derivative that has been synthesized using various methods.
Scientific Research Applications
Structural and Molecular Studies
Research into compounds structurally related to "5-[(2-chlorophenoxy)methyl]-N-(5-methyl-1,2-oxazol-3-yl)furan-2-carboxamide" has provided insights into their electronic configurations and reactivities. For instance, studies on the furoxan ring, which shares a furan component with the subject compound, have revealed the electron-overcrowded nature of these rings. This characteristic influences the compound's reactivity, particularly in derivatives where the furoxan group remains the most reactive part (M. Calleri et al., 1986). Such investigations are critical for understanding the fundamental properties of these molecules, impacting their potential applications in material science and pharmaceutical research.
Synthesis and Characterization
In the realm of synthetic chemistry, the development of methods to create and manipulate molecules containing oxazoles and furans is noteworthy. For example, the synthesis of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan demonstrates the creation of insensitive energetic materials from similar structures, highlighting techniques that could be applied to synthesize and study compounds like "5-[(2-chlorophenoxy)methyl]-N-(5-methyl-1,2-oxazol-3-yl)furan-2-carboxamide" (Qiong Yu et al., 2017). These methodologies enable the exploration of novel materials with potential applications in various industries.
Biological Applications
Although direct information on the biological applications of "5-[(2-chlorophenoxy)methyl]-N-(5-methyl-1,2-oxazol-3-yl)furan-2-carboxamide" is not available, research on structurally similar compounds provides valuable insights. For instance, the study of furan derivatives for their potential as urotensin-II receptor antagonists (Chae Jo Lim et al., 2019) suggests that compounds with furan components may have significant biological activities. These findings underscore the potential of "5-[(2-chlorophenoxy)methyl]-N-(5-methyl-1,2-oxazol-3-yl)furan-2-carboxamide" in the development of therapeutic agents.
properties
IUPAC Name |
5-[(2-chlorophenoxy)methyl]-N-(5-methyl-1,2-oxazol-3-yl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O4/c1-10-8-15(19-23-10)18-16(20)14-7-6-11(22-14)9-21-13-5-3-2-4-12(13)17/h2-8H,9H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHNGSCPYIGFUDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2=CC=C(O2)COC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24808675 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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